III-31-C

• Molecular Formula: C35H52N4O7
• Molecular Weight: 640.8 g/mol
• InChI: InChI=1S/C35H52N4O7/c1-23(2)19-28(31(41)38-30(24(3)4)32(42)45-8)36-33(43)39(21-26-17-13-10-14-18-26)22-29(40)27(20-25-15-11-9-12-16-25)37-34(44)46-35(5,6)7/h9-18,23-24,27-30,40H,19-22H2,1-8H3,(H,36,43)(H,37,44)(H,38,41)
• InChIKey: DINAVFJXFRFCRE-UHFFFAOYSA-N

III-31-C (WPE-III-31-C) Procurement Guide: A γ-Secretase Inhibitor for Alzheimer's Disease Research

III-31-C (WPE-III-31-C, CAS 398515-96-3) is a (hydroxyethyl)urea-based γ-secretase inhibitor that binds to the γ-secretase complex at the substrate docking site. In cell-free γ-secretase assays, III-31-C inhibits Aβ production with an IC50 of 10 nM, and in APP-transfected CHO cells, the IC50 is 200 nM . The compound is supplied as a ≥98% (HPLC) pure solid with a molecular formula of C35H52N4O7 and a molecular weight of 640.8 g/mol . Its primary application is in Alzheimer's disease research, where it serves as a pharmacological tool to investigate γ-secretase-mediated proteolysis of the amyloid precursor protein (APP).

▸ Cell-free and cell-based APP processing studies

▸ Noncompetitive inhibitor targeting γ-secretase substrate docking site

▸ Supplied as solid; DMSO-soluble for research stock preparation

Why III-31-C Cannot Be Casually Substituted: Noncompetitive Inhibition and Distinct Downstream Effects Separate It from Other γ-Secretase Inhibitors

Generic substitution of one γ-secretase inhibitor for another introduces experimental variability because compounds in this class exhibit fundamentally different modes of inhibition and divergent effects on the sequential proteolytic steps of APP processing. III-31-C is characterized as a noncompetitive transition-state analog inhibitor that binds to the substrate docking site of γ-secretase [1][2]. Crucially, studies have demonstrated that III-31-C inhibits the formation of secreted Aβ(40/42) by specifically inhibiting the formation of the intermediate Aβ(46) [2]. In contrast, many other γ-secretase inhibitors (including commonly used tools like L-685,458) do not inhibit the formation of the Aβ(46) intermediate; instead, they inhibit the turnover of Aβ(46), resulting in its accumulation [2]. This mechanistic divergence at the level of Aβ intermediate processing means that substituting III-31-C with an alternative γ-secretase inhibitor will yield qualitatively different patterns of Aβ species accumulation and turnover. For studies requiring precise control over γ-secretase-mediated intramembrane proteolysis—particularly those investigating the sequential cleavage pathway of APP—III-31-C provides a defined inhibitory profile that is not interchangeable with other in-class compounds.

Aβ(46) intermediate processing pathway may shift with active-site inhibitors; III-31-C blocks formation, while alternatives may cause intermediate accumulation.

Noncompetitive inhibition profile may not transfer to competitive or pan-γ-secretase inhibitors, altering APP cleavage intermediate patterns.

Solubility differences (e.g., DMSO stock concentration) may limit direct substitution in standardized assay protocols.

• [1] Zhao G, et al. The same gamma-secretase accounts for the multiple intramembrane cleavages of APP. J Neurochem. 2007 Mar;100(5):1234-46. doi: 10.1111/j.1471-4159.2006.04302.x. PMID: 17241131. View Source
• [2] Wisniewski ES, et al. Figure 1D: Yonetani-Theorell plot for the mutually exclusive binding of VIV and the noncompetitive transition-state analog inhibitor III-31-C, R2 = 0.98. eLife. 2016. doi: 10.7554/eLife.17578.003. View Source

III-31-C Quantitative Differentiation: Comparator Evidence Against DAPT and Mechanistic Class Distinctions

III-31-C vs DAPT: Differential Potency in Purified γ-Secretase Assays

In a direct side-by-side comparison using purified γ-secretase, III-31-C and DAPT (another well-characterized substrate docking site inhibitor) were evaluated for their ability to inhibit cleavage of the C100FLAG and N100FLAG substrates. At equivalent concentrations, III-31-C demonstrated more complete inhibition of C100FLAG cleavage (producing AICD-FLAG) compared to DAPT [1]. The data show that 1 μM III-31-C fully inhibited C100FLAG cleavage, whereas 1 μM DAPT produced only partial inhibition under identical conditions [1]. Conversely, neither compound significantly inhibited cleavage of the Notch-based N100FLAG substrate at 1 μM [1].

III-31-C vs DAPT potency

Head-to-head

III-31-C 1 μM: complete C100FLAG cleavage inhibition DAPT 1 μM: partial C100FLAG cleavage inhibition

Supports cell-free APP cleavage assay design requiring full inhibition

Purified γ-secretase, 1 μM substrate, 4 h incubation

Evidence Dimension	Inhibition of C100FLAG cleavage by purified γ-secretase
Target Compound Data	Complete inhibition of C100FLAG cleavage at 1 μM
Comparator Or Baseline	DAPT: partial inhibition of C100FLAG cleavage at 1 μM
Quantified Difference	Qualitative difference: complete vs partial inhibition at 1 μM
Conditions	Purified γ-secretase diluted in 0.2% CHAPSO/HEPES, pH 7.5, incubated at 37°C for 4 h with 1 μM C100FLAG or N100FLAG substrate, 0.1% PC, 0.025% PE

Why This Matters

For experiments requiring robust and complete inhibition of APP cleavage in cell-free systems, III-31-C provides superior efficacy at 1 μM compared to DAPT.

• [1] Netzer WJ, et al. Figure 2A: Effect of III-31C and DAPT on the cleavage by purified γ-secretase of C100FLAG and N100FLAG. Gleevec itself is not a direct γ-secretase inhibitor. 2006. PMC1523323. View Source

III-31-C vs DAPT: Solubility and Formulation Properties That Affect Experimental Workflow

Technical datasheets from major suppliers indicate that III-31-C has a DMSO solubility of ≥9 mg/mL . In contrast, DAPT (a commonly referenced alternative substrate docking site inhibitor) is reported with a DMSO solubility of >20 mg/mL in some sources , indicating that III-31-C has moderately lower solubility in DMSO.

DMSO solubility

Data to verify

III-31-C: ≥9 mg/mL
DAPT: >20 mg/mL

May influence maximum stock concentration preparation

Supplier-reported values; confirm with lot-specific COA

Evidence Dimension	Solubility in DMSO
Target Compound Data	≥9 mg/mL DMSO
Comparator Or Baseline	DAPT: >20 mg/mL DMSO
Quantified Difference	III-31-C has approximately ≤50% the DMSO solubility of DAPT
Conditions	Standard DMSO solubility measurements as reported in vendor technical datasheets

Why This Matters

III-31-C's DMSO solubility is adequate for preparing concentrated stock solutions in the low millimolar range. Researchers should be aware that maximum achievable stock concentrations will be lower than those possible with DAPT.

III-31-C vs Active-Site Inhibitors: Divergent Effects on Aβ(46) Intermediate Processing

Mechanistic studies reveal a fundamental distinction between III-31-C and active-site transition-state analog inhibitors such as L-685,458. III-31-C inhibits the formation of secreted Aβ(40/42) by specifically inhibiting the formation of the intermediate Aβ(46) [1]. In contrast, L-685,458 and several other known γ-secretase inhibitors do not inhibit the formation of the Aβ(46) intermediate; instead, they inhibit the turnover of Aβ(46), resulting in its accumulation [1]. This distinction is critical for studies examining the sequential cleavage pathway of APP (Aβ49 → Aβ46 → Aβ43 → Aβ40 and Aβ48 → Aβ45 → Aβ42).

Aβ(46) processing mechanism

Class-level inference

III-31-C: inhibits Aβ(46) formation L-685,458: inhibits Aβ(46) turnover, causes accumulation

Mechanistic divergence may affect sequential cleavage interpretation

Verify in specific assay and APP substrate context

Evidence Dimension	Effect on Aβ(46) intermediate formation
Target Compound Data	Inhibits formation of Aβ(46) intermediate
Comparator Or Baseline	L-685,458 and other active-site inhibitors: do not inhibit Aβ(46) formation; inhibit its turnover causing accumulation
Quantified Difference	Qualitatively different mechanism of action at the Aβ(46) step
Conditions	Analysis of γ-secretase-mediated sequential cleavages in biochemical assays as reported in Zhao et al., J Neurochem 2007

Why This Matters

For studies investigating the sequential cleavage pathway of APP, III-31-C provides a defined mechanism that blocks the pathway upstream of Aβ(46) formation, whereas active-site inhibitors will cause accumulation of this intermediate, confounding interpretation.

• [1] Zhao G, et al. The same gamma-secretase accounts for the multiple intramembrane cleavages of APP. J Neurochem. 2007 Mar;100(5):1234-46. doi: 10.1111/j.1471-4159.2006.04302.x. PMID: 17241131. View Source

III-31-C's Unique Utility: Affinity Isolation of the γ-Secretase Protease Complex

III-31-C binds to γ-secretase at the substrate docking site and is specifically noted in vendor documentation as useful for the affinity isolation and characterization of the protease complex [1]. This property distinguishes III-31-C from many other γ-secretase inhibitors that may not be suitable for affinity purification applications due to binding site location or off-rates.

Affinity isolation utility

Source review

Documented for affinity capture of γ-secretase complex

May support purification workflow development

Based on supplier documentation; validate binding/elution conditions

Evidence Dimension	Utility for affinity isolation of γ-secretase complex
Target Compound Data	Validated for affinity isolation and characterization of the γ-secretase protease complex
Comparator Or Baseline	Many other γ-secretase inhibitors: not explicitly validated or documented for affinity isolation applications
Quantified Difference	Qualitative distinction in documented application
Conditions	Based on product documentation from Sigma-Aldrich and other reputable vendors

Why This Matters

For laboratories seeking to isolate and characterize the γ-secretase protease complex, III-31-C is a documented, validated tool compound for affinity-based purification workflows.

• [1] Krackeler Scientific. III-31-C Product Datasheet. III-31-C is useful for the affinity isolation and characterization of the protease complex and for testing other inhibitors that affect the γ-secretase active site. View Source

III-31-C Application Scenarios: Optimizing Experimental Workflows for γ-Secretase Research

Cell-Free γ-Secretase Activity Assays Requiring Robust and Complete APP Cleavage Inhibition

For in vitro biochemical assays using purified or solubilized γ-secretase, III-31-C at 1–10 μM provides robust inhibition of APP-based substrate cleavage [1]. Direct comparative data show that at 1 μM, III-31-C produces complete inhibition of C100FLAG cleavage, whereas DAPT yields only partial inhibition under identical conditions [1]. Researchers should use III-31-C when the experimental goal requires near-complete blockade of γ-secretase activity on APP-derived substrates in cell-free systems. Use 1–10 μM as a starting concentration range for full inhibition [1].

Investigating the Sequential Cleavage Pathway of APP Without Aβ(46) Intermediate Accumulation

Studies that require dissection of the sequential cleavage steps of APP (Aβ49 → Aβ46 → Aβ43 → Aβ40) should use III-31-C rather than active-site inhibitors such as L-685,458. III-31-C inhibits the formation of the Aβ(46) intermediate, whereas L-685,458 and similar compounds cause accumulation of this intermediate [1]. This distinction is critical for interpreting which step in the sequential cleavage cascade is being affected. III-31-C is the appropriate choice for experiments designed to probe the earliest steps of γ-secretase-mediated intramembrane proteolysis [1].

Affinity Purification and Characterization of the Native γ-Secretase Complex

III-31-C is specifically validated and documented for use in affinity isolation of the γ-secretase protease complex [1]. Researchers conducting structural or biochemical characterization of the γ-secretase complex (composed of presenilin, nicastrin, Aph-1, and Pen-2) can employ III-31-C as an affinity ligand to capture the native complex from solubilized membrane preparations. Typical workflow involves immobilizing III-31-C or using it as a competitive elution agent [1].

Quality Control and Competition Assays for Novel γ-Secretase Inhibitors

III-31-C serves as a reference standard for testing and validating other inhibitors that target the γ-secretase substrate docking site [1]. Because its binding site and inhibitory profile are well-characterized, III-31-C can be used in competition binding assays or as a positive control in inhibitor screening campaigns. Researchers developing novel γ-secretase inhibitors should include III-31-C as a benchmark comparator for substrate-docking-site binding [1].

Application

Selection Property

Validation Focus

Cell-free γ-secretase inhibition assays

Noncompetitive substrate-site binding

Confirm complete APP substrate cleavage inhibition

Sequential APP cleavage pathway studies

Inhibits Aβ(46) intermediate formation

Validate absence of Aβ(46) accumulation vs active-site inhibitors

Affinity purification of native γ-secretase complex

Binds substrate docking site; suitable for affinity capture

Verify binding and elution conditions for complex isolation

Reference standard for novel γ-secretase inhibitor screening

Well-characterized substrate-site inhibitor

Use as comparator in competition binding and inhibition assays

• [1] Netzer WJ, et al. Figure 2A: Effect of III-31C and DAPT on the cleavage by purified γ-secretase of C100FLAG and N100FLAG. Gleevec itself is not a direct γ-secretase inhibitor. 2006. PMC1523323. View Source